Cas no 1261529-75-2 (2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile)

• Product Name: 2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile
• CAS No: 1261529-75-2
• MF: C₁₄H₉F₃N₂O₂
• MW: 294.228673696518
• CID: 4913091
• Update Time: 2025-05-26

2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H9F3N2O2/c15-14(16,17)21-11-4-1-9(2-5-11)12-6-3-10(7-8-18)19-13(12)20/h1-6H,7H2,(H,19,20)
• InChI Key： FZIQYMFDCLMXKX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC=C(CC#N)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 520
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1

Additional information on 2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261529-75-2): A Comprehensive Overview

2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261529-75-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile is a small molecule with a molecular formula of C₁₇H₁₁F₃N₂O₂. The compound features a pyridine ring substituted with a hydroxyl group at the 2-position, a trifluoromethoxy-substituted phenyl group at the 3-position, and an acetonitrile group at the 6-position. These functional groups contribute to its unique chemical and biological properties. The presence of the trifluoromethoxy group enhances lipophilicity, while the hydroxyl group provides polarity and potential for hydrogen bonding. The acetonitrile group adds to the overall stability and reactivity of the molecule.

Synthesis Methods

The synthesis of 2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile has been explored through various routes, each with its advantages and challenges. One common method involves the reaction of 3-bromo-2-hydroxypyridine with 4-(trifluoromethoxy)benzaldehyde to form an intermediate aldehyde, which is then converted to the final product through a series of reactions including nitrile formation. Another approach involves palladium-catalyzed cross-coupling reactions, which offer high yields and selectivity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and solvents.

Biological Activities

2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile has demonstrated a range of biological activities that make it a valuable candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways. Additionally, it has been found to possess neuroprotective effects, making it a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

In cancer research, 2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile has shown promising anticancer activity against various cancer cell lines. It selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Mechanistic studies have revealed that the compound modulates multiple signaling pathways involved in cancer progression, including PI3K/AKT and MAPK pathways. These findings highlight its potential as a novel anticancer agent with broad-spectrum activity.

Clinical Applications and Research Advancements

The therapeutic potential of 2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile has led to several preclinical studies and early-stage clinical trials. In preclinical models of Alzheimer's disease, the compound has been shown to improve cognitive function and reduce neuroinflammation. Similarly, in Parkinson's disease models, it has demonstrated neuroprotective effects by preventing dopaminergic neuron loss. These results have paved the way for further clinical investigations.

In cancer research, early-stage clinical trials are underway to evaluate the safety and efficacy of 2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile. Preliminary data from these trials have shown promising results, with patients exhibiting favorable responses and minimal side effects. Ongoing studies aim to optimize dosing regimens and explore combination therapies to enhance treatment outcomes.

Conclusion

2-Hydroxy-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261529-75-2) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure confers multiple beneficial properties, including anti-inflammatory, neuroprotective, and anticancer activities. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its potential as a therapeutic agent in various medical conditions.